Cas no 1027781-88-9 (methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate)

• Product Name: methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate
• CAS No: 1027781-88-9
• MF: C₆H₆ClNO₃
• MW: 175.569740772247
• CID: 4568598
• Update Time: 2025-05-21

methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate
• 4-Isoxazolecarboxylic acid, 5-(chloromethyl)-, methyl ester

• Inchi： 1S/C6H6ClNO3/c1-10-6(9)4-3-8-11-5(4)2-7/h3H,2H2,1H3
• InChI Key： YRJZWFGFKOUKJY-UHFFFAOYSA-N
• SMILES： O1C(CCl)=C(C(OC)=O)C=N1

Computed Properties

• Exact Mass: 175.003621g/mol
• Monoisotopic Mass: 175.003621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.57g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 309.0±32.0 °C at 760 mmHg
• Flash Point: 140.7±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate

Methyl 5-(Chloromethyl)-1,2-oxazole-4-carboxylate (CAS No. 1027781-88-9): An Overview of Its Properties and Applications

Methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate (CAS No. 1027781-88-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chloromethyl group and an oxazole ring, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate consists of a five-membered oxazole ring with a chloromethyl substituent at the 5-position and a methyl ester group at the 4-position. This combination of functional groups provides the compound with a range of reactivity and synthetic utility. The oxazole ring is known for its stability and ability to form strong hydrogen bonds, while the chloromethyl group can undergo various substitution reactions, making it an attractive building block for the synthesis of complex molecules.

In recent years, methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of antiviral agents. Research has shown that compounds derived from this intermediate exhibit potent antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. The chloromethyl group in particular plays a crucial role in enhancing the antiviral properties by facilitating the formation of bioactive derivatives.

Another significant application of methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate is in the development of anticancer drugs. Studies have demonstrated that derivatives of this compound can selectively target and inhibit cancer cells while minimizing toxicity to normal cells. The oxazole ring contributes to the overall stability and bioavailability of these derivatives, making them promising candidates for further clinical evaluation.

The synthetic versatility of methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate has also been leveraged in the design and synthesis of novel antibiotics. The chloromethyl group can be readily functionalized to introduce various substituents that enhance the antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable tool in combating antibiotic resistance, a growing global health concern.

In addition to its pharmaceutical applications, methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate has found use in other areas such as agrochemicals and materials science. In agrochemical research, compounds derived from this intermediate have shown promise as herbicides and fungicides due to their ability to disrupt key biological processes in target organisms. In materials science, the oxazole ring's stability and reactivity have been exploited to develop new polymers and coatings with enhanced properties.

The synthesis of methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate typically involves several steps, including the formation of an oxazole ring from an appropriate precursor followed by introduction of the chloromethyl group. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales. These improvements have not only reduced production costs but also minimized environmental impact.

In conclusion, methyl 5-(chloromethyl)-1,2-oxazole-4-carboxylate (CAS No. 1027781-88-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers seeking to develop new and effective solutions to pressing global challenges. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.